![molecular formula C18H19N5O2 B2561326 N-cyclohexyl-4-oxo-6-phenyl-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide CAS No. 2108823-16-9](/img/structure/B2561326.png)
N-cyclohexyl-4-oxo-6-phenyl-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-4-oxo-6-phenyl-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide is a useful research compound. Its molecular formula is C18H19N5O2 and its molecular weight is 337.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compounds Synthesis
Synthetic Routes and Applications : Heterocyclic compounds like 1,2,3-triazoles serve as key scaffolds with diverse applications in drug discovery, bioconjugation, material science, and more. The stability to hydrolysis and significant dipole moments of these moieties make them excellent for interactions with biological targets. Copper(I)-catalyzed azide-alkyne cycloaddition has been identified as a crucial click reaction for synthesizing 1,4-disubstituted 1,2,3-triazoles, indicating a pathway for developing novel biologically active compounds including those with similar structures to the compound (Kaushik et al., 2019).
Biological Activities
Antibacterial Activity : Triazole and triazole-containing hybrids have shown promising broad-spectrum antibacterial activity against diverse clinically significant organisms, including drug-resistant forms. These compounds are potent inhibitors of various bacterial targets, highlighting their potential in addressing antibiotic resistance (Li & Zhang, 2021).
Chemical Synthesis and Modification
Novel Rearrangements in Synthesis : The exploration of novel rearrangements and corrections of previously assigned structures in the synthesis of polyfunctional heteroaromatics has been discussed, underscoring the ongoing advancements in understanding and developing new synthetic methods for heterocyclic compounds (Moustafa et al., 2017).
Heterocyclic N-oxide Molecules : The diversity and potential of heterocyclic N-oxide molecules in organic synthesis, catalysis, and drug applications have been highlighted, indicating their importance in developing novel compounds with enhanced biological activities (Li et al., 2019).
Mechanism of Action
Mode of Action
Similar compounds have been reported to exhibit various biological activities such as antiviral, anti-inflammatory, and anticancer effects .
Biochemical Pathways
Without specific information on “N-cyclohexyl-4-oxo-6-phenyl-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide”, it’s difficult to determine the exact biochemical pathways it affects. Related compounds have been found to interact with a variety of biochemical pathways, often resulting in a broad spectrum of biological activities .
Result of Action
Related compounds have been found to exhibit a range of effects at the molecular and cellular level, often related to their antiviral, anti-inflammatory, and anticancer activities .
properties
IUPAC Name |
N-cyclohexyl-4-oxo-6-phenyl-5H-triazolo[1,5-a]pyrazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c24-17(19-13-9-5-2-6-10-13)15-16-18(25)20-14(11-23(16)22-21-15)12-7-3-1-4-8-12/h1,3-4,7-8,11,13H,2,5-6,9-10H2,(H,19,24)(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYSFNEYZYNNKQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=C3C(=O)NC(=CN3N=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.